Cas no 915312-58-2 (2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-)

2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)- structure
915312-58-2 structure
Product Name:2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-
CAS No:915312-58-2
MF:C19H18O2
MW:278.345025539398
CID:748655
PubChem ID:71422988
Update Time:2025-04-19

2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-
    • ethyl 3-(9H-fluoren-2-yl)but-2-enoate
    • 915312-58-2
    • DTXSID80841958
    • Inchi: 1S/C19H18O2/c1-3-21-19(20)10-13(2)14-8-9-18-16(11-14)12-15-6-4-5-7-17(15)18/h4-11H,3,12H2,1-2H3
    • InChI Key: HWLKCNGVEITQMR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C=C(C)C1C=CC2C3C=CC=CC=3CC=2C=1)=O

Computed Properties

  • Exact Mass: 278.130679813g/mol
  • Monoisotopic Mass: 278.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26.3Ų
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